Cas no 137938-01-3 (Acetamide, N-[1-methyl-2-[[1-methyl-2-(methylamino)ethyl]amino]ethyl]-)

• Product Name: Acetamide, N-[1-methyl-2-[[1-methyl-2-(methylamino)ethyl]amino]ethyl]-
• CAS No: 137938-01-3
• MF: C₉H₂₁N₃O
• MW: 187.28254199028
• CID: 1022204
• PubChem ID: 45119193
• Update Time: 2025-04-20

Acetamide, N-[1-methyl-2-[[1-methyl-2-(methylamino)ethyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-methyl-2-[[1-methyl-2-(methylamino)ethyl]amino]ethyl]-
• 137938-01-3
• N-(1-{[1-(Methylamino)-2-propanyl]amino}-2-propanyl)acetamide
• ACETAMIDE,N-[1-METHYL-2-[[1-METHYL-2-(METHYLAMINO)ETHYL]AMINO]ETHYL]-

• Inchi： 1S/C9H21N3O/c1-7(5-10-4)11-6-8(2)12-9(3)13/h7-8,10-11H,5-6H2,1-4H3,(H,12,13)
• InChI Key： XTNLWQKAMFWOKA-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C)CNC(C)CNC

Computed Properties

• Exact Mass: 187.16863
• Monoisotopic Mass: 187.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 53.16